
discovery of 3-Hydroxyundecanoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Hydroxyundecanoic acid

Cat. No.: B126752 Get Quote

An In-depth Technical Guide to 3-Hydroxyundecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Hydroxyundecanoic acid is a medium-chain, β-hydroxy fatty acid that has garnered interest

in various scientific fields. As a naturally occurring molecule, it is a constituent of bacterial

lipids, notably as a component of lipopolysaccharides and a monomeric unit of

polyhydroxyalkanoate (PHA) bioplastics.[1] Beyond its structural roles, it is investigated for its

biological activities, including potential antimicrobial properties.[2] Furthermore, related

medium-chain 3-hydroxy fatty acids are recognized as potent signaling molecules, capable of

eliciting immune responses in plants. This guide provides a comprehensive overview of the

discovery, physicochemical properties, synthesis, isolation, and known biological activities of 3-
Hydroxyundecanoic acid, presenting data and protocols essential for researchers in the field.

Introduction to 3-Hydroxy Fatty Acids
Hydroxy fatty acids (HFAs) are a class of fatty acids containing one or more hydroxyl groups

along their aliphatic chain. Their functionalization imparts distinct chemical and physical

properties compared to their non-hydroxylated counterparts, making them valuable in industrial

and biomedical applications.[3] 3-Hydroxy fatty acids (3-OH-FAs), also known as β-hydroxy

fatty acids, are particularly significant in the microbial world. They are key intermediates in

bacterial fatty acid metabolism and serve as the monomeric building blocks for PHAs, which

are biodegradable polyesters produced by numerous bacteria as a form of carbon and energy

storage.[1][4] The discovery that medium-chain 3-OH-FAs can act as microbe-associated
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molecular patterns (MAMPs) to trigger innate immunity in plants has opened new avenues for

research into their role in host-microbe interactions and potential applications in agriculture.

Discovery and Natural Occurrence
While the specific first discovery of 3-Hydroxyundecanoic acid is not prominently

documented, the identification of 3-hydroxy fatty acids is intrinsically linked to the structural

elucidation of bacterial lipids. They were recognized as integral components of the lipid A

moiety of lipopolysaccharides (LPS) in Gram-negative bacteria and as the fundamental units of

PHA polymers.[1] 3-Hydroxyundecanoic acid has been identified in diverse environments,

including Antarctic lake sediments, and as a constituent of lipids in various bacteria such as

Shewanella algae, Branhamella catarrhalis, and PHA-producing species like Pseudomonas

flava.[2][5]

Physicochemical Properties
The key physicochemical properties of 3-Hydroxyundecanoic acid are summarized in the

table below, providing a reference for experimental design and application.

Property Value Reference(s)

Molecular Formula C₁₁H₂₂O₃ [6]

Molecular Weight 202.29 g/mol [6]

CAS Number 40165-88-6 [6]

Melting Point 73-73.5 °C [2]

Boiling Point (Predicted) 333.2 ± 25.0 °C [2]

Density (Predicted) 0.998 ± 0.06 g/cm³ [2]

Solubility
Soluble in ethanol, methanol,

chloroform
[6]

Appearance Solid [2]

pKa (Predicted) 4.39 ± 0.10 [2]
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Experimental Protocols
Chemical Synthesis: Reformatsky Reaction
The Reformatsky reaction is a reliable method for synthesizing β-hydroxy esters, which can be

subsequently hydrolyzed to yield β-hydroxy acids like 3-Hydroxyundecanoic acid.[7][8] The

reaction involves the condensation of an aldehyde with an α-halo ester in the presence of

metallic zinc.[9]

Protocol for Synthesis of 3-Hydroxyundecanoic Acid

Activation of Zinc: In a flame-dried, three-necked flask equipped with a reflux condenser,

dropping funnel, and nitrogen inlet, add zinc dust (1.2 eq). Activate the zinc by stirring with a

small amount of iodine or 1,2-dibromoethane in anhydrous tetrahydrofuran (THF) until the

color disappears.

Reagent Preparation: In the dropping funnel, prepare a solution of nonanal (C9 aldehyde,

1.0 eq) and ethyl bromoacetate (1.1 eq) in anhydrous THF.

Reaction Initiation: Add a small portion of the aldehyde/ester solution to the activated zinc

suspension. The reaction mixture may require gentle heating to initiate. An exothermic

reaction indicates the formation of the organozinc reagent (Reformatsky enolate).

Condensation: Once the reaction has started, add the remaining aldehyde/ester solution

dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to

reflux the mixture for an additional 1-2 hours to ensure complete reaction.

Work-up (Hydrolysis of Intermediate): Cool the reaction mixture to room temperature and

quench by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

Purification of Ester: Combine the organic layers, wash with brine, dry over anhydrous

magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the

crude ethyl 3-hydroxyundecanoate. Purify the ester via column chromatography on silica gel.

Saponification: Dissolve the purified ester in a mixture of ethanol and 1 M aqueous sodium

hydroxide (NaOH). Stir the solution at room temperature or with gentle heating until the
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reaction is complete (monitored by TLC).

Final Isolation: Remove the ethanol under reduced pressure. Acidify the remaining aqueous

solution to pH 2 with 1 M hydrochloric acid (HCl). The 3-Hydroxyundecanoic acid will

precipitate or can be extracted with ethyl acetate. Wash the organic extract, dry over

Na₂SO₄, and evaporate the solvent to yield the final product.
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Chemical Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

